4-(4-Phenylbutoxy)aniline
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Description
4-(4-Phenylbutoxy)aniline is an aromatic amine derivative characterized by a phenyl-substituted butoxy chain (-O-(CH₂)₄-C₆H₅) attached to the para position of an aniline core.
Properties
CAS No. |
57327-75-0 |
|---|---|
Molecular Formula |
C16H19NO |
Molecular Weight |
241.33 g/mol |
IUPAC Name |
4-(4-phenylbutoxy)aniline |
InChI |
InChI=1S/C16H19NO/c17-15-9-11-16(12-10-15)18-13-5-4-8-14-6-2-1-3-7-14/h1-3,6-7,9-12H,4-5,8,13,17H2 |
InChI Key |
JQJDCYNTROSRNS-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)CCCCOC2=CC=C(C=C2)N |
Origin of Product |
United States |
Comparison with Similar Compounds
Molecular and Structural Properties
The table below summarizes key structural differences and similarities between 4-(4-Phenylbutoxy)aniline and related compounds:
| Compound Name | Molecular Formula | Molecular Weight | Substituent | Key Structural Features |
|---|---|---|---|---|
| 4-(4-Phenylbutoxy)aniline | C₁₆H₁₉NO | 241.33 | 4-Phenylbutoxy | Bulky aromatic chain, increased lipophilicity |
| 4-Butoxyaniline | C₁₀H₁₅NO | 165.23 | Butoxy (-OC₄H₉) | Linear alkoxy chain, moderate flexibility |
| 4-Phenoxyaniline | C₁₂H₁₁NO | 185.22 | Phenoxy (-OC₆H₅) | Aromatic substituent, electron-donating |
| 4-[(3-Phenylpropoxy)methyl]aniline | C₁₆H₁₉NO | 241.33 | 3-Phenylpropoxymethyl | Branched phenylpropoxy group, steric hindrance |
- Steric Effects : The phenylbutoxy group in 4-(4-Phenylbutoxy)aniline imposes greater steric hindrance than linear alkoxy groups (e.g., 4-butoxyaniline) but less than branched analogs like 4-[(3-phenylpropoxy)methyl]aniline .
- Electronic Effects: The phenylbutoxy group is electron-donating via the oxygen atom, activating the aniline ring toward electrophilic substitution, similar to phenoxy substituents .
Physical and Chemical Properties
- Solubility: The phenylbutoxy group enhances lipophilicity compared to 4-butoxyaniline, likely reducing water solubility.
- Melting/Boiling Points: Longer and bulkier substituents generally lower melting points by disrupting crystal packing. For example, 4-butoxyaniline (MW 165.23) may have a lower melting point than 4-phenoxyaniline (MW 185.22) due to increased chain flexibility. 4-(4-Phenylbutoxy)aniline (MW 241.33) is expected to have intermediate properties, balancing aromatic rigidity and chain length .
Toxicity and Environmental Impact
- Toxicity: Limited data exist for most analogs. 4-Butoxyaniline is noted for incomplete toxicity characterization, requiring handling by trained professionals . Similar precautions likely apply to 4-(4-Phenylbutoxy)aniline.
- Ecological Data: No persistence, bioaccumulation, or toxicity (PBT) data are available for related compounds, highlighting a critical research gap .
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